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Compound of Interest

Compound Name: 3,3,5-Trimethylcyclohexanone

Cat. No.: B147574

This guide provides essential safety and logistical information for the proper disposal of 3,3,5-
trimethylcyclohexanone, ensuring compliance and safety in a laboratory setting. The
following procedures are designed for researchers, scientists, and drug development
professionals.

Immediate Safety and Hazard Information

3,3,5-Trimethylcyclohexanone is a combustible liquid that poses several health risks.[1][2][3]
It is harmful if swallowed, inhaled, or comes into contact with the skin, and can cause serious
eye, skin, and respiratory irritation.[1][2][4] Adherence to proper safety protocols is critical
during handling and disposal.

Personal Protective Equipment (PPE): Before handling 3,3,5-trimethylcyclohexanone or its
waste, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles or a face shield.[1]

Hand Protection: Chemically resistant gloves (e.g., Type ABEK EN14387 respirator filter).[5]
[6]

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.[1][7]

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood.[1] If ventilation is inadequate or for higher-level exposures, use an approved
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respirator.[6]

Chemical and Physical Properties

The following table summarizes key quantitative data for 3,3,5-trimethylcyclohexanone.

Property Value

CAS Number 873-94-9[5]

Molecular Formula CoH160[4]

Molecular Weight 140.22 g/mol [4]

Appearance Colorless to Almost Colorless Liquid[3]
Boiling Point 188-192 °CJ5]

Flash Point 64 °C (147.2 °F)[5]

Density 0.887 g/mL at 25 °CJ[5]

Storage Class 10 - Combustible liquids[5]

~HS H | Classificati

GHS Pictogram Signal Word Hazard Statements

H227: Combustible liquid.
[3]H302: Harmful if swallowed.
[1]H312: Harmful in contact
with skin.[1]H315: Causes skin

GHSO07 Warning irritation.[1]H319: Causes
serious eye irritation.[1]
[5]H332: Harmful if inhaled.
[1]H335: May cause

respiratory irritation.[1][5]

Step-by-Step Disposal Protocol
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Disposal of 3,3,5-trimethylcyclohexanone must be treated as hazardous waste in compliance
with all local, state, and federal regulations.[8][9] Do not pour it down the drain or dispose of it
with regular trash.[10][11]

Step 1: Waste Collection

» Select a Container: Use a designated, compatible hazardous waste container.[12][13] The
container must be in good condition, free from leaks, and have a secure, screw-top cap.[12]
The original product container is often a suitable choice.[12][13] Do not use food-grade
containers.[12]

o Transfer Waste: Perform all waste transfers inside a chemical fume hood to minimize
inhalation exposure.[14] Do not fill the container beyond 90% capacity to allow for
expansion.[15]

e Label the Container: Immediately affix a "Hazardous Waste" label to the container.[14] The
label must include:

o The words "Hazardous Waste".[12]

o The full chemical name: "3,3,5-Trimethylcyclohexanone". Do not use abbreviations or
formulas.[12][14]

o A clear indication of the associated hazards (e.g., Flammable, Irritant, Toxic).[12]
Step 2: Segregation and Storage
» Store Safely: Keep the waste container tightly closed except when adding waste.[1][15]

o Designate Area: Store the container in a designated Satellite Accumulation Area (SAA), such
as a secondary containment tray within a fume hood or a ventilated cabinet.[12]

o Segregate Incompatibles: As a ketone, this waste should be stored with other non-
halogenated organic solvents.[15] Crucially, it must be kept separate from incompatible
materials, especially oxidizing agents (e.g., nitrates, peroxides, perchlorates), to prevent
dangerous reactions.[3][12]
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Step 3: Arrange for Professional Disposal

e Contact EHS: Do not attempt to transport or dispose of the waste yourself.[13] Contact your
institution's Environmental Health and Safety (EHS) or equivalent department to schedule a
pickup.

» Licensed Disposal: The waste will be handled by a licensed professional waste disposal
service, which may involve chemical incineration at a permitted facility.[6]

Emergency and Spill Procedures

Accidental spills must be cleaned up immediately while observing all safety precautions.[1][2]

Spill Size Containment and Cleanup Protocol

1. Ensure the area is well-ventilated and remove
all ignition sources.[1]2. Wearing appropriate
PPE, contain the spill with an inert absorbent

_ , material such as sand, earth, or vermiculite.[1]3.

Minor Spill ] ]

Carefully collect the absorbed material using
spark-proof tools and place it into a suitable,
labeled container for hazardous waste disposal.

[1][2]4. Clean the spill area.

1. Evacuate all personnel from the immediate
area and move upwind.[1]2. Alert your
institution's emergency services or fire brigade,
] ) informing them of the location and nature of the

Major Spill . .
hazard.[1]3. Prevent the spill from entering
drains or waterways.[1]4. Do not attempt to
clean up a major spill without specialized

training and equipment.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 3,3,5-
trimethylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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